Cas no 5694-57-5 (2-Methylidene-2H-1,3-dithiole)
2-Methylidene-2H-1,3-dithiole structure
Product Name:2-Methylidene-2H-1,3-dithiole
CAS No:5694-57-5
MF:C4H4S2
MW:116.204558372498
CID:2693516
PubChem ID:21344112
Update Time:2025-04-21
2-Methylidene-2H-1,3-dithiole Chemical and Physical Properties
Names and Identifiers
-
- 2-methylidene-1,3-dithiole
- 2-Methylidene-2H-1,3-dithiole
- DTXSID00612642
- SCHEMBL1976866
- 5694-57-5
- DTXCID50563397
-
- Inchi: 1S/C4H4S2/c1-4-5-2-3-6-4/h2-3H,1H2
- InChI Key: NBNMBFBYRFDTMS-UHFFFAOYSA-N
- SMILES: S1C=CSC1=C
Computed Properties
- Exact Mass: 115.97544247g/mol
- Monoisotopic Mass: 115.97544247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.6Ų
2-Methylidene-2H-1,3-dithiole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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